4-(4-methoxyphenyl)-3-methyl-6-oxo-1-(1,4,5,6-tetrahydro-2-pyrimidinyl)-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile

• IUPAC Name: 4-(4-methoxyphenyl)-3-methyl-6-oxo-1-(1,4,5,6-tetrahydropyrimidin-2-yl)-5,7-dihydro-4H-pyrazolo[3,4-b]pyridine-5-carbonitrile
• InChI: InChI=1S/C19H20N6O2/c1-11-15-16(12-4-6-13(27-2)7-5-12)14(10-20)18(26)23-17(15)25(24-11)19-21-8-3-9-22-19/h4-7,14,16H,3,8-9H2,1-2H3,(H,21,22)(H,23,26)
• InChI Key: FBMPOEWZIALVRW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C(C(C(=O)N2)C#N)C3=CC=C(C=C3)OC)C4=NCCCN4
• Molecular Formula: C19H20N6O2
• Molecular Weight: 364.4 g/mol
• CAS No.: 478043-74-2

Description

The compound 4-(4-methoxyphenyl)-3-methyl-6-oxo-1-(1,4,5,6-tetrahydro-2-pyrimidinyl)-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile belongs to the pyrazolo[3,4-b]pyridine family, characterized by a fused bicyclic core with a pyrazole and pyridine ring. Key structural features include:

• 4-(4-Methoxyphenyl) substituent: Provides electron-donating effects and influences solubility.
• 5-Cyano substituent: Contributes to dipole interactions and stability.

This compound is synthesized via multi-component reactions in ionic liquids or under ultrasonic irradiation, as seen in related pyrazolo-pyridine derivatives . Its structural complexity makes it a candidate for diverse applications, including medicinal chemistry and materials science.

Biological Activity

4-(4-Methoxyphenyl)-3-methyl-6-oxo-1-(1,4,5,6-tetrahydro-2-pyrimidinyl)-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile (CAS: 478043-74-2) is a complex organic compound with potential biological activities. This article reviews its biological activity, focusing on anti-inflammatory properties and other pharmacological effects supported by recent research findings.

Chemical Structure and Properties

The compound features a pyrazolo[3,4-b]pyridine core with various substituents that contribute to its biological activity. The molecular formula is $C_{19}H_{20}N_{6}O_{2}$, and it possesses several functional groups that may influence its interaction with biological targets.

Anti-inflammatory Activity

Recent studies have highlighted the anti-inflammatory potential of compounds related to this structure. For instance, derivatives of pyrazolo-pyrimidine have been shown to inhibit cyclooxygenase (COX) enzymes, which play a crucial role in inflammation. In one study, several synthesized compounds demonstrated significant inhibition of COX-2 with IC50 values comparable to the standard drug celecoxib (IC50 = 0.04 ± 0.01 μmol) .

Table 1: COX Inhibition Potency of Related Compounds

Compound	IC50 (μmol)	Target Enzyme
Compound 3b	0.04 ± 0.09	COX-2
Compound 4b	0.04 ± 0.02	COX-2
Celecoxib	0.04 ± 0.01	COX-2

These findings suggest that the compound may exhibit similar anti-inflammatory properties through its structural analogs.

Structure–Activity Relationship (SAR)

The biological activity of this compound can be analyzed through SAR studies that evaluate how different chemical modifications affect its pharmacological properties. For example:

• Electron-donating groups : Such as methoxy groups enhance anti-inflammatory activity.
• Hydrophobic regions : Contribute to increased binding affinity for biological targets.

Case Studies

• Inflammation Model : In a carrageenan-induced paw edema model in rats, compounds structurally similar to our target showed significant reduction in edema size compared to controls .
• Cancer Research : Some derivatives have been examined for their cytotoxic effects on cancer cell lines, indicating potential for further exploration in oncological applications .

Comparison with Similar Compounds

Structural and Substituent Variations

Compound Name	Core Structure	Key Substituents	Applications/Notes
Target Compound	Pyrazolo[3,4-b]pyridine	4-(4-Methoxyphenyl), 5-cyano, 1-tetrahydro-pyrimidinyl	Potential corrosion inhibition and biological activity due to flexible pyrimidinyl group
4-(4-Bromophenyl)-3-methyl-6-oxo-...-pyrazolo[3,4-b]pyridine-5-carbonitrile (PP-1)	Pyrazolo[3,4-b]pyridine	4-Bromophenyl, 5-cyano	Corrosion inhibitor for mild steel; bromine enhances electron-withdrawing effects
6-Amino-4-(4-methoxyphenyl)-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile	Pyrano[2,3-c]pyrazole	4-Methoxyphenyl, 6-amino	Precursor for heterocyclic oxazine derivatives; amino group enables further functionalization
3-Methyl-6-oxo-1-phenyl-4-(3-pyridinyl)-...pyrazolo[3,4-b]pyridine-5-carbonitrile	Pyrazolo[3,4-b]pyridine	4-Pyridinyl, 5-cyano	Pyridine substituent may improve solubility and metal-binding capacity

Key Observations :

• Electron-donating vs. withdrawing groups : Methoxyphenyl (target) enhances solubility, while bromophenyl (PP-1) increases corrosion inhibition via electron withdrawal .

Physicochemical and Spectral Properties

Compound Name	Melting Point (°C)	IR (C≡N stretch, cm⁻¹)	$^1$H NMR (δ, ppm) Highlights
Target Compound	Not reported	~2200–2250 (expected)	Methoxy (~3.74 ppm), tetrahydro-pyrimidinyl protons (~2.5–4.5 ppm)
4-(4-Methoxyphenyl)-2-(methylthio)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile	300	2215	Methoxy (3.8 ppm), methylthio (2.5 ppm)
4-(3,4-Dimethylphenyl)-2-(methylthio)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile	266–268	2210	Dimethyl groups (~2.3 ppm), methylthio (2.5 ppm)

Key Observations :

• Melting points : Methoxyphenyl derivatives exhibit higher melting points (e.g., 300°C) due to enhanced crystallinity from polar substituents .
• Spectral shifts: The cyano group’s IR stretch (~2215 cm⁻¹) is consistent across analogues. Methoxy protons in $^1$H NMR appear near 3.7–3.8 ppm .

Q & A

Q. What synthetic methodologies are recommended for preparing this compound?

The synthesis typically involves multi-step reactions, including cyclization of precursors such as substituted pyrazoles and pyrimidines. For example, a cyclization reaction under acidic or basic conditions is commonly employed to form the pyrazolo[3,4-b]pyridine core. Solvent selection (e.g., ethanol or DMF) and temperature control (60–100°C) are critical for optimizing yields. Similar protocols for structurally related compounds emphasize the use of nitroarene reductive cyclization or palladium-catalyzed strategies .

Q. Which spectroscopic techniques are essential for structural characterization?

Key techniques include:

• NMR spectroscopy (¹H/¹³C) to confirm substituent positions and hydrogen bonding.
• IR spectroscopy to identify carbonyl (C=O, ~1700 cm⁻¹) and nitrile (C≡N, ~2200 cm⁻¹) groups.
• Mass spectrometry (HRMS) for molecular weight validation.
• X-ray crystallography (monoclinic system, space group P2₁/c) to resolve bond angles and torsional strain in the tetrahydro-1H-pyrazolo ring system .

Q. What is the role of the methoxyphenyl group in modulating biological activity?

The 4-methoxyphenyl moiety acts as an electron-donating group, enhancing π-π stacking interactions with biological targets. This substituent has been linked to improved binding affinity in kinase inhibition assays, as observed in structurally analogous pyrazolo[3,4-b]pyridines .

Advanced Research Questions

Q. How can researchers address contradictions in crystallographic and spectroscopic data?

Discrepancies (e.g., bond length deviations >0.05 Å between X-ray and DFT models) may arise from dynamic effects like tautomerism or solvent interactions. Cross-validation using temperature-dependent NMR and Hirshfeld surface analysis is recommended. For example, in related compounds, the keto-enol tautomerism of the 6-oxo group was resolved via ¹H-NMR in DMSO-d₆ .

Q. What strategies improve reaction yields during intermediate synthesis?

• Catalyst optimization : Palladium catalysts (e.g., Pd(OAc)₂) enhance cyclization efficiency by 20–30% in nitroarene reductive reactions .
• Solvent effects : Polar aprotic solvents (e.g., DMF) improve solubility of aromatic intermediates.
• Microwave-assisted synthesis : Reduces reaction time from 12 hours to 30 minutes for cyclization steps .

Q. Which computational methods support electronic structure analysis?

• DFT calculations (B3LYP/6-31G* basis set) predict frontier molecular orbitals (HOMO-LUMO gap ~4.5 eV) and charge distribution on the nitrile group.
• Molecular docking (AutoDock Vina) identifies potential binding pockets in kinase targets, with binding energies ≤-8.5 kcal/mol observed for similar derivatives .